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Compound of Interest

Compound Name: 1-Bromo-1-nitrocyclobutane

Cat. No.: B3037636

Abstract

This document provides a comprehensive guide to the safe handling, use, and disposal of 1-
Bromo-1-nitrocyclobutane (CAS No. 51175-81-6). As a specialized reagent with potential
applications in pharmaceutical and chemical synthesis, understanding its properties and
associated hazards is paramount for ensuring laboratory safety. Due to the limited publicly
available toxicological data for this specific compound, these protocols are grounded in
established best practices for handling highly reactive and potentially hazardous chemicals,
drawing upon safety data from structurally analogous a-halonitroalkanes and substituted
nitroaromatics.[1][2] This guide is intended for researchers, chemists, and drug development
professionals.

Hazard Identification and Risk Assessment

1-Bromo-1-nitrocyclobutane belongs to the a-halonitroalkane class of compounds. The
presence of both a nitro group and a halogen on the same carbon atom can significantly
influence the molecule's reactivity and toxicological profile.[3] A thorough risk assessment must
be conducted before any work begins, assuming the compound is hazardous.

1.1. Anticipated Toxicological Hazards

Based on safety data for analogous compounds such as 1-bromo-4-nitrobenzene, the following
hazards should be anticipated[4][5]:
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» Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[4]

« Irritation: Causes serious eye irritation and skin irritation.[4][5]

» Respiratory Effects: May cause respiratory irritation.[4][5]

o Systemic Health Effects: Potential for organ damage through prolonged or repeated

exposure.[4]

1.2. Chemical Reactivity Hazards

» Thermal Stability: While specific data is unavailable, nitroalkanes can be thermally sensitive.

Avoid strong heating unless required by a validated procedure.

e Incompatibilities: Avoid contact with strong bases (may cause elimination reactions), strong

oxidizing agents, and strong reducing agents.

o Decomposition: Hazardous decomposition products may include nitrogen oxides (NOx),

carbon monoxide, and hydrogen bromide gas.

1.3. Quick Reference Data Table

Property Value Source(s)
Chemical Name 1-Bromo-1-nitrocyclobutane N/A

CAS Number 51175-81-6 [6][7]
Molecular Formula CaHeBrNO2 [8]
Molecular Weight ~179.00 g/mol [71[8]
Appearance Light yellow solid (Anticipated) [9][10]

Anticipated Hazards

Harmful (Oral, Dermal,
Inhalation), Skin/Eye Irritant,
Respiratory Irritant, Potential

for Organ Damage

[4]115]
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Risk Mitigation and Safety Controls

A multi-layered approach to safety, incorporating engineering controls, administrative

procedures, and personal protective equipment (PPE), is mandatory.

2.1. Engineering Controls

Chemical Fume Hood: All manipulations of 1-Bromo-1-nitrocyclobutane, including
weighing, transferring, and reaction setup, must be performed inside a certified chemical
fume hood to minimize inhalation exposure.[4][11][12]

Ventilation: Ensure the laboratory is well-ventilated.

Safety Equipment: A safety shower and eyewash station must be readily accessible and
tested regularly.[4]

2.2. Personal Protective Equipment (PPE) Proper PPE is the final line of defense and must be

worn at all times when handling this compound.

Eye and Face Protection: Chemical safety goggles in combination with a face shield are
required to protect against splashes and potential explosions.[2]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile gloves for incidental contact).
For extended handling or immersion, consult a glove compatibility chart. Always inspect
gloves for tears or holes before use.[12][13]

Body Protection: A flame-resistant lab coat must be worn and fully buttoned.[2][12] Do not
wear clothing made of synthetic materials, which can melt and adhere to the skin in a fire.[2]

Footwear: Wear closed-toe shoes.[12]

Standard Operating Protocols

Adherence to these protocols is critical for minimizing risk. Never work alone when handling

this or other highly reactive chemicals.[2][12]

3.1. Storage and Transportation
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Store 1-Bromo-1-nitrocyclobutane in a cool, dry, and well-ventilated area.[4][5]

Keep the container tightly sealed to prevent moisture ingress or sublimation.[4]

Store separately from incompatible materials such as strong bases, acids, and oxidizing
agents.[12]

When transporting, use a secondary, shatter-proof container.
3.2. Step-by-Step Handling Protocol: Weighing and Preparing a Solution

This protocol outlines the essential steps for safely handling the solid compound and preparing
a solution for a reaction.

Preparation (Pre-Operation)

o Clear Workspace: Ensure the chemical fume hood is clean and free of unnecessary
equipment, chemicals, and combustible materials.[2]

o Verify Safety Equipment: Confirm the fume hood is functioning correctly and that the
eyewash station and safety shower are unobstructed.

e Don PPE: Put on all required PPE as described in Section 2.2.

Execution (Handling) 4. Equilibration: Allow the container of 1-Bromo-1-nitrocyclobutane to
equilibrate to room temperature before opening to prevent condensation of atmospheric
moisture. 5. Transfer: Inside the fume hood, carefully open the container. 6. Weighing: Using a
spatula, transfer the desired amount of solid to a tared weighing boat or glass vial. Perform this
action gently to avoid creating airborne dust. 7. Container Sealing: Immediately and securely
close the main container of 1-Bromo-1-nitrocyclobutane. 8. Solution Preparation: Place a
flask containing the desired solvent on a stir plate within the fume hood. Slowly add the
weighed 1-Bromo-1-nitrocyclobutane to the solvent while stirring. Do not add solvent to the
solid. 9. Monitor: Observe for any signs of an exothermic reaction (heat generation). If
necessary, have an ice bath ready for cooling. 10. Complete Transfer: Ensure all solid is
transferred and dissolved as required by the experimental procedure.
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Post-Operation 11. Decontamination: Wipe down the spatula and any surfaces in the fume

hood that may have been contaminated. 12. Waste Disposal: Dispose of the weighing boat,
contaminated gloves, and any other disposable materials in the designated solid hazardous
waste container. See Section 4 for details. 13. Hygiene: After removing gloves, wash hands

thoroughly with soap and water.[12]

3.3. Safe Handling Workflow Diagram
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Caption: Workflow for the safe handling of 1-Bromo-1-nitrocyclobutane.
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Emergency and Disposal Procedures

4.1. Spill Response

o Small Solid Spill:

[¢]

Alert personnel in the immediate area.

o

Wearing full PPE, gently cover the spill with an absorbent material (e.g., vermiculite or
sand) to prevent dust generation.

o

Carefully sweep the material into a designated hazardous waste container.[4]

o

Decontaminate the area with an appropriate solvent, and dispose of cleaning materials as
hazardous waste.

e Large Spill:
o Evacuate the laboratory immediately and alert others.
o Close the laboratory door and prevent entry.

o Contact your institution's Environmental Health & Safety (EH&S) department or
emergency response team.

4.2. First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate
medical attention.[4]

» Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water for at least 15 minutes. Seek medical attention if irritation persists.[4]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, begin artificial respiration. Seek immediate medical attention.[4]
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« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4]

4.3. Waste Disposal

« All 1-Bromo-1-nitrocyclobutane waste, including unreacted material, contaminated
solutions, and disposable labware (gloves, pipette tips, weighing paper), must be collected in
a clearly labeled, sealed hazardous waste container.

» Never mix this waste with incompatible chemicals.

» Follow all institutional, local, and national regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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